Cas no 1249787-84-5 (1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine)

• Product Name: 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine
• CAS No: 1249787-84-5
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 5558004
• Update Time: 2025-06-08

1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine

• Inchi： 1S/C9H13NS/c1-10-5-7-4-9(11-6-7)8-2-3-8/h4,6,8,10H,2-3,5H2,1H3
• InChI Key： OBQXGNZETYRART-UHFFFAOYSA-N
• SMILES： C1SC(C2CC2)=CC=1CNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine

Introduction to 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine (CAS No: 1249787-84-5)

1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine, identified by the Chemical Abstracts Service Number (CAS No) 1249787-84-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a thiophene ring substituted with a cyclopropyl group and an N-methyl group, making it a structurally intriguing molecule with potential applications in drug discovery and development. The unique combination of functional groups in its molecular framework positions it as a candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine consists of a thiophene core, which is a five-membered aromatic ring containing sulfur, fused with a benzene-like system. The presence of the 5-cyclopropylthiophen-3-yl moiety introduces steric and electronic effects that can influence the compound's reactivity and biological activity. The N-methyl group at the amine position enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical design.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes and their derivatives have been extensively studied for their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The structural motif of 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine aligns well with this trend, as it combines the known pharmacophoric properties of thiophene with additional functional groups that may modulate its biological effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both aromatic and aliphatic components in its structure allows for facile modifications through various synthetic pathways. This flexibility is particularly valuable in medicinal chemistry, where structural diversification is key to identifying novel therapeutic agents. Researchers have leveraged similar scaffolds to develop inhibitors targeting enzymes involved in cancer metabolism and inflammatory pathways.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine. Molecular docking studies have shown that this molecule can interact with specific protein targets, suggesting its potential as an enzyme inhibitor or receptor modulator. For instance, preliminary simulations indicate that it may bind to enzymes involved in DNA replication or transcriptional regulation, which are critical pathways in various diseases.

The synthesis of 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the formation of the thiophene ring through cyclization reactions, followed by functionalization with the cyclopropyl group and the amine moiety. Advances in catalytic processes have made these synthetic routes more efficient and environmentally friendly, aligning with the broader shift toward green chemistry principles.

The pharmacological profile of this compound is still under investigation, but early studies suggest promising activities. In vitro assays have demonstrated potential interactions with biological receptors and enzymes, warranting further exploration in preclinical models. The N-methyl group, in particular, has been shown to enhance binding affinity in certain drug candidates, making it a valuable feature for medicinal chemists to incorporate into new molecules.

The role of computational tools in analyzing the properties of 1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine cannot be overstated. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular dynamics simulations have helped predict its behavior in biological environments. These techniques are indispensable for optimizing drug candidates before they enter costly and time-consuming clinical trials.

In conclusion,1-(5-cyclopropylthiophen-3-yl)-n-methylmethanamine (CAS No: 1249787-84-5) represents a promising compound with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research, both in academic settings and industrial pharmaceutical development pipelines. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.